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Compound of Interest

Compound Name: Methyl heptafluorobutyrate

Cat. No.: B1199088

Introduction

Methyl heptafluorobutyrate (MHFB), a fluorinated ester with the chemical formula CsH3F70z2,
IS emerging as a promising solvent for a variety of organic reactions. Its unique combination of
physical and chemical properties, including high density, moderate boiling point, and low
toxicity, positions it as a viable alternative to conventional organic solvents.[1][2] This document
provides detailed application notes and protocols for the use of methyl heptafluorobutyrate
as a solvent in key organic transformations, targeting researchers, scientists, and professionals
in drug development.

Physicochemical Properties

A comprehensive understanding of a solvent's properties is crucial for its effective application.
Methyl heptafluorobutyrate is a colorless, clear liquid with a suite of characteristics that make
it an attractive medium for chemical reactions.[2]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1199088?utm_src=pdf-interest
https://www.benchchem.com/product/b1199088?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v95p0486
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/172/824/cross-coupling-reaction-manual-mk.pdf
https://www.benchchem.com/product/b1199088?utm_src=pdf-body
https://www.benchchem.com/product/b1199088?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/172/824/cross-coupling-reaction-manual-mk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 356-24-1 [11[3]
Molecular Formula CsHs3F70:2 [11[2][3]
Molecular Weight 228.07 g/mol [2][3]
Boiling Point 80-81 °C [11[2][4]
Melting Point -86 °C [1][4]
Density 1.472 g/mL at 25 °C [1114]

Refractive Index

n20/D 1.293

[1](2]

Flash Point

>230 °F (>110 °C)

[1]14]

Vapor Pressure

87 mmHg at 25 °C

[1]

Solubility in Water

Slight

[1]

Advantages of Methyl Heptafluorobutyrate as a

Solvent

The unique properties of methyl heptafluorobutyrate offer several advantages in the context

of organic synthesis, aligning with the principles of green chemistry.
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Advantages of Methyl Heptafluorobutyrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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